Cas no 554404-40-9 (ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate
• CAS No: 554404-40-9
• MF: C₁₅H₁₃Cl₂NO₃S
• MW: 358.239620923996
• MDL: MFCD02854004
• CID: 365807
• PubChem ID: 2386039
• Update Time: 2025-10-31

ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 2-[(2-chloroacetyl)amino]-4-(2-chlorophenyl)-, ethyl ester
• 3-Thiophenecarboxylicacid, 2-[(chloroacetyl)amino]-4-(2-chlorophenyl)-, ethyl ester (9CI)
• 2-(2-CHLORO-ACETYLAMINO)-4-(2-CHLORO-PHENYL)-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate
• Ethyl 2-[(chloroacetyl)amino]-4-(2-chlorophenyl)-3-thiophenecarbo xylate
• EN300-01896
• AKOS000266788
• ethyl 2-[(2-chloroacetyl)amino]-4-(2-chlorophenyl)thiophene-3-carboxylate
• BB 0218747
• F9995-1161
• Z56887681
• ethyl2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate
• 554404-40-9
• ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate

• MDL： MFCD02854004
• Inchi： 1S/C15H13Cl2NO3S/c1-2-21-15(20)13-10(9-5-3-4-6-11(9)17)8-22-14(13)18-12(19)7-16/h3-6,8H,2,7H2,1H3,(H,18,19)
• InChI Key： USUXGYMILPVEBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CSC(=C1C(=O)OCC)NC(CCl)=O

Computed Properties

• Exact Mass: 356.9993198g/mol
• Monoisotopic Mass: 356.9993198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate

Chemical Profile of Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate (CAS No. 554404-40-9)

Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate, identified by its CAS number 554404-40-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of multiple functional groups, including chloro and amido substituents, makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate consists of a thiophene core substituted with a chloroacetamido group at the 2-position and a 2-chlorophenyl group at the 4-position. This particular arrangement of substituents is strategically significant, as it can influence the compound's solubility, bioavailability, and interactions with biological targets. The carboxylate ester at the 3-position of the thiophene ring further enhances its potential as a pharmacophore, enabling various chemical modifications and derivatization strategies.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds with chloro and amido functionalities have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate (CAS No. 554404-40-9) is being investigated for its potential role in these areas, with preliminary studies suggesting its ability to interact with specific proteins and enzymes.

One of the most compelling aspects of this compound is its dual functionality. The chloro groups at the 2- and 4-positions can serve as anchors for hydrogen bonding or hydrophobic interactions with target molecules, while the amido group can participate in salt formation or coordinate with metal ions. This dual functionality makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Additionally, the carboxylate ester moiety can be hydrolyzed under physiological conditions to release a free carboxylic acid group, which may further modulate the compound's biological activity.

The synthesis of Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the thiophene core through cyclization reactions, followed by functionalization at the 2- and 4-positions using chlorinating agents and amide-forming reactions. The final step involves esterification to introduce the carboxylate ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize side products.

The pharmacological properties of this compound are currently under intense scrutiny by researchers aiming to develop novel therapeutic agents. In vitro studies have demonstrated that derivatives of this structure exhibit inhibitory activity against certain kinases and transcription factors associated with cancer cell proliferation. Furthermore, preliminary in vivo experiments suggest that it may have protective effects against neurodegenerative disorders by modulating oxidative stress pathways. These findings underscore the importance of continued research into thiophene-based compounds like Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate.

The potential applications of this compound extend beyond oncology and neurology. Its unique structural features make it a versatile tool for studying enzyme mechanisms and developing probes for biochemical assays. Additionally, its ability to form stable complexes with metal ions suggests applications in metallodrug design, where such complexes can exhibit enhanced bioactivity or targeted delivery properties. As research progresses, it is anticipated that new derivatives will be synthesized to optimize pharmacokinetic profiles and improve therapeutic efficacy.

The development of new pharmaceuticals relies heavily on access to high-quality starting materials, and compounds like Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate (CAS No. 554404-40-9) play a crucial role in this process. Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure that these compounds meet the exacting standards required for preclinical and clinical studies. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and increasing availability for research purposes.

In conclusion, Ethyl 2-(2-chloroacetamido)-4-(2-chlorophenyl)thiophene-3-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its investigation by researchers worldwide highlights its potential as a lead compound for developing new treatments against various diseases. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly play an essential role in shaping the future of medicine.